N1-((3-((4-fluoro-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide

• IUPAC Name: N'-[[3-(4-fluoro-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• InChI: InChI=1S/C21H29FN4O6S/c1-15-13-16(6-7-17(15)22)33(30,31)26-11-4-12-32-19(26)14-24-21(29)20(28)23-8-3-10-25-9-2-5-18(25)27/h6-7,13,19H,2-5,8-12,14H2,1H3,(H,23,28)(H,24,29)
• InChI Key: MOYQFVVKRQJKIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCCN3CCCC3=O)F
• Molecular Formula: C21H29FN4O6S
• Molecular Weight: 484.5 g/mol
• CAS No.: 872722-60-6

Description

N1-((3-((4-fluoro-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide is a useful research compound. Its molecular formula is C21H29FN4O6S and its molecular weight is 484.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Radiochemical Applications

Compounds with structural elements akin to the one have been synthesized for purposes such as imaging dopamine D4 receptors using electrophilic fluorination. Such synthesis processes, involving complex organic transformations, highlight the potential application of these compounds in developing radiopharmaceuticals for neurological studies (Eskola et al., 2002).

Material Science and Polymer Chemistry

The development of novel polymers incorporating sulfone and fluoro groups indicates the role of such compounds in creating materials with unique properties. For instance, fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, showcasing applications in creating materials with high thermal stability, low dielectric constants, and transparency in the ultraviolet–visible spectrum (Xiao-Ling Liu et al., 2013).

Medicinal Chemistry and Drug Design

Compounds featuring sulfonyl and fluoro groups are prominent in medicinal chemistry, where they are explored for their therapeutic potential. Research into nonsteroidal antiandrogens, for instance, has led to the discovery of compounds acting as pure antagonists or partial agonists, showing the versatility of these functional groups in modulating biological activity (Tucker et al., 1988).

Electrophoretic and Biocompatible Materials

The synthesis of electrophoretic and biocompatible poly(2-oxazoline)s initiated by perfluoroalkanesulfoneimides, and their application in hybrid materials with bioactive glass, underscores the compound's potential in biomedical engineering and tissue regeneration (Hayashi & Takasu, 2015).